5-Nitro-2-(2-(pyrrolidin-1-yl)ethyl)-2H-indazole

• CAS RN: 690265-59-9
• Molecular Formula: C13H16N4O2
• Molecular Weight: 260.29 g/mol
• IUPAC Name: 5-nitro-2-(2-pyrrolidin-1-ylethyl)indazole
• InChI: InChI=1S/C13H16N4O2/c18-17(19)12-3-4-13-11(9-12)10-16(14-13)8-7-15-5-1-2-6-15/h3-4,9-10H,1-2,5-8H2
• InChI Key: ZLYVUOYEYHIBDD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCN2C=C3C=C(C=CC3=N2)[N+](=O)[O-]

Description

5-Nitro-2-(2-(pyrrolidin-1-yl)ethyl)-2H-indazole is a useful research compound. Its molecular formula is C13H16N4O2 and its molecular weight is 260.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

10.5 g (62.0 mmol) 1-(2-chloroethyl)-pyrrolidine hydrochloride and 12.9 g (93.0 mmol) K2CO3 are added successively to a solution of 5.00 g (31.0 mmol) 5-nitroindazole in 100 mL acetonitrile. The reaction solution is stirred for 2 h at RT and refluxed for a further 5 h. After the solution has cooled the insoluble salts are filtered off and the solvent is eliminated i.vac. The residue is taken up in EtOAc and water. The organic phase is dried over MgSO4 and the solvent is eliminated i.vac. A 4:1 mixture of 5-nitro-1-(2-pyrrolidin-1-yl-ethyl)-1H-indazole and 5-nitro-2-(2-pyrrolidin-1-yl-ethyl)-2H-indazole is obtained. The purification is carried out by column chromatography on Alox (PE/EtOAc 3:2).

Synthesis routes and methods II

Procedure details

A mixture of 5-Nitroindazole (1.00 g, 6.13 mmol) was dissolved in 20 mL of N,N-dimethylformamide and potassium carbonate (2.50 g, 18.1 mmol) was stirred for 30 minutes after which 1-(2-chloro-ethyl)-pyrrolidine hydrochloride (1.56 g 9.17 mmol) was added. The mixture was heated to 60° C. for 6 hours, cooled to room temperature. The mixture was filtered through a plug of silica gel and rinsed with triethylamine/ethyl acetate (1/4) and the filtrate concentrated in vacuo. The residue was purified by flash chromatography (silica gel, triethylamine/ethyl acetate 1/30). 1H NMR (300 MHz, DMSO-d6) ppm 1.64 (m, 4H), 2.48 (m, 4H), 2.99 (t, 2H, J=6.44), 4.62 (t, 2H, J=6.44), 7.78 (m, 1H), 8.00 (m, 1H), 8.83(m, 1H), 8.88 (m, 1H); MS (DCI/NH3) m/z 261 [M+H]+.